Cas no 1023594-72-0 (4-Thiazolecarboxylic acid, 2-(1H-pyrazol-4-yl)-)

• Product Name: 4-Thiazolecarboxylic acid, 2-(1H-pyrazol-4-yl)-
• CAS No: 1023594-72-0
• MF: C₇H₅N₃O₂S
• MW: 195.198499441147
• CID: 6010621
• PubChem ID: 68852374
• Update Time: 2025-06-12

4-Thiazolecarboxylic acid, 2-(1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 2-(1H-pyrazol-4-yl)-
• 2-(1H-Pyrazol-4-yl)thiazole-4-carboxylic acid
• CS-0368355
• 2-(1H-pyrazol-4-yl)-1,3-thiazole-4-carboxylic acid
• 1023594-72-0
• EN300-6491672
• SCHEMBL3952859

• Inchi： 1S/C7H5N3O2S/c11-7(12)5-3-13-6(10-5)4-1-8-9-2-4/h1-3H,(H,8,9)(H,11,12)
• InChI Key： GKULCTMVPVPTBK-UHFFFAOYSA-N
• SMILES： S1C=C(C(O)=O)N=C1C1=CNN=C1

Computed Properties

• Exact Mass: 195.01024758g/mol
• Monoisotopic Mass: 195.01024758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.606±0.06 g/cm3(Predicted)
• Boiling Point: 557.4±56.0 °C(Predicted)
• pka: 3.38±0.10(Predicted)

Additional information on 4-Thiazolecarboxylic acid, 2-(1H-pyrazol-4-yl)-

Introduction to 4-Thiazolecarboxylic acid, 2-(1H-pyrazol-4-yl) and Its CAS No. 1023594-72-0

4-Thiazolecarboxylic acid, 2-(1H-pyrazol-4-yl), identified by the chemical compound code CAS No. 1023594-72-0, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound belongs to the thiazole and pyrazole classes, which are well-documented for their diverse biological activities and structural versatility. The structural motif of this compound integrates a thiazole ring with a pyrazole moiety, creating a scaffold that has garnered considerable attention in medicinal chemistry due to its potential pharmacological properties.

The thiazole ring is a five-membered aromatic heterocycle containing sulfur and nitrogen atoms, while the pyrazole component introduces an additional nitrogen-rich system. This combination not only enhances the molecular complexity but also opens up possibilities for unique interactions with biological targets. The presence of both sulfur and nitrogen in close proximity within the same molecule often contributes to its ability to engage with various enzymes and receptors, making it a promising candidate for drug development.

In recent years, there has been a surge in research focusing on thiazole-pyrazole hybrid structures due to their demonstrated efficacy in multiple therapeutic areas. Studies have highlighted that such compounds can exhibit inhibitory effects on enzymes like kinases, which are pivotal in signal transduction pathways associated with diseases such as cancer and inflammation. The dual functionality of 4-Thiazolecarboxylic acid, 2-(1H-pyrazol-4-yl) makes it an attractive scaffold for designing molecules that can modulate these pathways effectively.

One of the most compelling aspects of this compound is its potential as an intermediate in synthesizing more complex pharmaceutical agents. Researchers have leveraged its structural features to develop derivatives that exhibit enhanced binding affinity and selectivity towards specific biological targets. For instance, modifications at the carboxylic acid group or the pyrazol-4-yl moiety have been explored to fine-tune pharmacokinetic properties, solubility, and metabolic stability.

The synthesis of 4-Thiazolecarboxylic acid, 2-(1H-pyrazol-4-yl) involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated coupling techniques, have been employed to construct the desired heterocyclic core efficiently. These synthetic approaches not only ensure high yields but also facilitate the introduction of functional groups at strategic positions within the molecule.

Recent advancements in computational chemistry have further accelerated the discovery process for this type of compound. Molecular modeling studies have been instrumental in predicting binding modes and interactions between 4-Thiazolecarboxylic acid, 2-(1H-pyrazol-4-yl) and target proteins. These simulations provide valuable insights into how structural modifications can be optimized to improve drug-like properties, such as binding affinity and metabolic resistance.

The pharmaceutical industry has shown particular interest in thiazole-pyrazole hybrids due to their broad spectrum of biological activities. Preclinical studies have demonstrated that derivatives of this class exhibit anti-inflammatory, antimicrobial, and anticancer properties. For example, certain analogs have shown promise in inhibiting Janus kinases (JAKs), which are implicated in autoimmune diseases like rheumatoid arthritis. The ability of these compounds to modulate inflammatory pathways makes them particularly relevant in current therapeutic strategies.

The chemical reactivity of 4-Thiazolecarboxylic acid, 2-(1H-pyrazol-4-yl) also lends itself to further derivatization, enabling chemists to explore novel pharmacological scaffolds. Functional groups such as the carboxylic acid can be esterified or amidated to alter solubility profiles or enhance bioavailability. Additionally, the pyrazol-4-yl moiety can undergo various transformations, including halogenation or alkylation, to introduce additional layers of complexity into the molecular structure.

In conclusion,4-Thiazolecarboxylic acid, 2-(1H-pyrazol-4-yl) (CAS No. 1023594-72-0) represents a fascinating example of how structural hybridization can lead to compounds with significant therapeutic potential. Its unique combination of a thiazole ring and a pyrazole unit provides a versatile platform for drug discovery efforts aimed at addressing various human diseases. As research continues to uncover new biological functions and synthetic strategies for this class of molecules,thiazole-pyrazole hybrids are poised to play an increasingly important role in modern medicine.